Cas no 2305448-29-5 (2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide)

• Product Name: 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide
• CAS No: 2305448-29-5
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 5412271
• PubChem ID: 137928577
• Update Time: 2025-11-01

2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide Chemical and Physical Properties

Names and Identifiers

• 2305448-29-5
• 5-(benzylsulfanyl)-2-(prop-2-enamido)benzamide
• Z3405283292
• 5-Benzylsulfanyl-2-(prop-2-enoylamino)benzamide
• EN300-26581162
• 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide

• Inchi： 1S/C17H16N2O2S/c1-2-16(20)19-15-9-8-13(10-14(15)17(18)21)22-11-12-6-4-3-5-7-12/h2-10H,1,11H2,(H2,18,21)(H,19,20)
• InChI Key： QJCYHBXILXBNDC-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(SCC2=CC=CC=C2)=CC=C1NC(=O)C=C

Computed Properties

• Exact Mass: 312.09324893g/mol
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.5Ų

Additional information on 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide

Introduction to 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide (CAS No. 2305448-29-5)

2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide (CAS No. 2305448-29-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by its amino, thio, and propenyl functional groups, which contribute to its diverse biological activities.

The molecular structure of 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide is composed of a benzene ring substituted with an amide group at the 2-position and a thioether group at the 5-position. The amide group is further substituted with a propenyl moiety, which introduces a double bond and an oxo group, enhancing the compound's reactivity and stability. The thioether group, on the other hand, is linked to a phenylmethyl (benzyl) group, which imparts additional aromatic character and potential for interaction with biological targets.

In recent years, research on 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide has focused on its potential as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and signaling pathways. For instance, it has been reported to have potent inhibitory effects on specific kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis.

The anti-inflammatory properties of 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide have also been extensively investigated. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide has shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those involving p53, Bcl-2, and caspases.

In addition to its therapeutic potential, the chemical synthesis of 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide has been optimized to improve yield and purity. Several synthetic routes have been developed, each with its own advantages in terms of efficiency and scalability. One common approach involves the reaction of 5-chlorothiobenzamide with benzyl mercaptan followed by coupling with an appropriately substituted acrylamide derivative.

The pharmacokinetic properties of 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide have also been studied to assess its suitability for clinical development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life in animal models, suggesting that it may be suitable for oral administration in humans.

To further evaluate the safety and efficacy of 2-[(1-Oxo-2-propen-1-yl)amino]-5-[(phenylmethyl)thio]benzamide, several preclinical studies are currently underway. These studies aim to investigate its effects on various disease models and to identify any potential side effects or toxicities. Initial results are promising, but more extensive testing is needed before it can be advanced to clinical trials.

In conclusion, 2-[(1-Oxo-2-propen-1-y l)amino]-5-[ (phen ylmeth yl)t h io]b en zam ide (CAS No. 2305448 - 29 - 5) strong > represents a promising lead compound in the development of new therapeutic agents for a range of diseases. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.